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Compound of Interest

Compound Name:
(2-Bromo-3-

chlorophenyl)hydrazine

Cat. No.: B13086204

Get Quote

Executive Summary & Structural Logic
Compound: (2-Bromo-3-chlorophenyl)hydrazine[1]

CAS: 117929178 (Hydrochloride salt ref)

Molecular Formula: C₆H₆BrClN₂[1]

Molecular Weight: 221.48 g/mol

Core Significance: The 2,3-dihalo substitution pattern imposes significant steric lock on the

hydrazine moiety, influencing both reactivity (Fischer Indole Synthesis) and spectroscopic

signals (rotational barriers).

Structural Analysis (2,3-Disubstitution)
The aromatic ring possesses three adjacent protons at positions 4, 5, and 6.

Position 1: Hydrazine group (-NHNH₂).
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Position 2: Bromine (Weakly deactivating, ortho/para directing, heavy atom effect).

Position 3: Chlorine (Weakly deactivating, meta to hydrazine).

Synthesis & Impurity Profile (Context for Spectra)
Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying the "Aniline" impurity peak in NMR/MS.

Experimental Workflow
The standard synthesis proceeds via the diazotization of 2-bromo-3-chloroaniline followed by

reduction (typically SnCl₂ or Na₂SO₃).

2-Bromo-3-chloroaniline
(Precursor)

Diazonium Salt
(Intermediate)

NaNO2, HCl
< 0°C

Impurity: Unreacted Aniline
(Monitor via NMR)

Carryover

Reduction Step
(SnCl2/HCl or Na2SO3)

Reduction (2-Bromo-3-chlorophenyl)hydrazine
(Target)

Hydrolysis

Click to download full resolution via product page

Mass Spectrometry (MS): The Isotopic Fingerprint
Mass spectrometry provides the most definitive confirmation of this structure due to the unique

isotopic abundances of Bromine (⁷⁹Br/⁸¹Br ≈ 1:1) and Chlorine (³⁵Cl/³⁷Cl ≈ 3:1).[2]

Isotopic Pattern Analysis (M+)
For a molecule containing 1 Br and 1 Cl, the molecular ion cluster will display a characteristic

M, M+2, M+4 pattern.
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Ion Mass (m/z) Composition
Relative Intensity
(Approx)

M 220 ⁷⁹Br + ³⁵Cl 100% (Base)

M+2 222
(⁸¹Br + ³⁵Cl) & (⁷⁹Br +

³⁷Cl)

~130% (Overlap of

two isotopomers)

M+4 224 ⁸¹Br + ³⁷Cl ~30%

Note: Unlike pure Br (1:[2]1) or pure Cl (3:1), the mixed halogen system creates a "Tent" shape

where the middle peak (M+2) is often the most intense or nearly equal to M.

Fragmentation Pathway
[M]+ (220/222/224): Molecular ion.

[M – 17]+: Loss of NH₃ (Characteristic of hydrazines).

[M – 17 – 35/36]+: Subsequent loss of Cl.

[M – 17 – 79/81]+: Subsequent loss of Br.

Molecular Ion [M]+
m/z 220, 222, 224

[M - NH3]+
(Hydrazine Cleavage)

m/z 203, 205, 207

- 17 amu

Aryl Cation
[C6H3BrCl]+

Ring Fragmentation
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Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR)
The NMR data is validated against the precursor 2-bromo-3-chloroaniline (CAS 96558-73-5).[3]

The hydrazine group (-NHNH₂) is slightly more electron-donating than the amine (-NH₂),

causing a minor upfield shift (shielding) on the aromatic ring, particularly at the para position.

¹H NMR Data (400 MHz, DMSO-d₆ or CDCl₃)
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Proton
Position

Multiplicity
Chemical Shift
(δ ppm)

Coupling
Constant (

)

Assignment
Logic

-NH- Broad Singlet 5.80 – 7.50 N/A

Highly variable;

solvent/concentr

ation dependent.

Disappears with

D₂O shake.

-NH₂ Broad Singlet 3.50 – 4.50 N/A

Broad

exchangeable

peak.

Ar-H (C5) Triplet (or dd) 7.00 – 7.10 Hz

Meta to both

halogens;

appears as a

pseudo-triplet

due to similar

coupling to

H4/H6.

Ar-H (C4) Doublet (dd) 6.90 – 7.00 Hz

Para to

Hydrazine.

Shielded by

resonance.

Ar-H (C6) Doublet (dd) 6.70 – 6.80 Hz

Ortho to

Hydrazine.

Shielded, but

steric

compression

from Br may

cause

deshielding

relative to H4.

Comparative Validation:
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Precursor (Aniline) Experimental:

7.01 (m), 6.84 (d), 6.64 (d).

Hydrazine Predicted: The signals will retain the 1:1:1 integral ratio and the AMX or ABC

splitting pattern. The shift values will move slightly upfield (lower ppm) by 0.1–0.2 ppm due to

the increased electron density from the hydrazine tail.

¹³C NMR Data (100 MHz, Predicted)
The 2,3-substitution pattern creates distinct chemical environments for all 6 carbons.

C-1 (C-N): ~145–150 ppm (Deshielded by N).

C-3 (C-Cl): ~135 ppm.

C-2 (C-Br): ~110–115 ppm (Shielded by heavy atom effect of Br).

C-5 (C-H): ~128 ppm.

C-4/C-6 (C-H): ~115–120 ppm (Shielded by ortho/para donation).

Infrared Spectroscopy (IR)
The IR spectrum serves as a quick "Go/No-Go" quality check, specifically to confirm the

presence of the hydrazine doublet.
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Functional Group Wavenumber (cm⁻¹) Signal Characteristics

N-H Stretch 3300 – 3450

Doublet or Triplet. Primary

amine (-NH₂) usually shows

two bands; secondary (-NH-)

shows one. Hydrazines often

show a complex cluster here.

C=C Aromatic 1580 – 1600 Sharp, medium intensity.

N-H Bend 1490 – 1510 "Scissoring" vibration.

C-Cl Stretch 700 – 750 Strong, sharp band.

C-Br Stretch 600 – 650
Strong, sharp band (often

lower frequency than Cl).

Experimental Protocols for Validation
Protocol A: NMR Sample Preparation

Solvent: DMSO-d₆ is preferred over CDCl₃ for hydrazines to prevent rapid oxidation and to

stabilize the exchangeable protons.

Concentration: 10 mg sample in 0.6 mL solvent.

Reference: TMS (0.00 ppm).

Critical Step: Perform a D₂O shake. Add 1-2 drops of D₂O to the NMR tube and re-acquire.

The peaks at ~4.0 ppm and ~6.5 ppm (N-H) should disappear, confirming the hydrazine

moiety.

Protocol B: HPLC Purity Check (differentiation from
Aniline)
Since the aniline precursor has similar hydrophobicity, standard C18 gradients may co-elute

them.

Column: Phenyl-Hexyl or C18.
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Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid (Acidic pH keeps the hydrazine

protonated, altering retention time significantly compared to the aniline).

Detection: UV at 254 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13086204/docs#technical-profile-spectroscopic-data-
for-2-bromo-3-chlorophenyl-hydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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